Cas no 1258612-96-2 (2-Amino-5-(3-cyanophenyl)pyridine-3-carboxylic acid)

• Product Name: 2-Amino-5-(3-cyanophenyl)pyridine-3-carboxylic acid
• CAS No: 1258612-96-2
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 2760879
• PubChem ID: 53222610
• Update Time: 2025-04-21

2-Amino-5-(3-cyanophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70686991
• 1258612-96-2
• 2-Amino-5-(3-cyanophenyl)nicotinic acid, 95%
• 2-AMINO-5-(3-CYANOPHENYL)NICOTINIC ACID
• MFCD18085632
• 2-Amino-5-(3-cyanophenyl)pyridine-3-carboxylic acid

• Inchi： 1S/C13H9N3O2/c14-6-8-2-1-3-9(4-8)10-5-11(13(17)18)12(15)16-7-10/h1-5,7H,(H2,15,16)(H,17,18)
• InChI Key： OHMCTDUZQVPCCJ-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=CC(=C1)C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 239.069476538Da
• Monoisotopic Mass: 239.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 100Ų